(1S,2S)-N1,N2-Dimethyl-1,2-di-p-tolylethane-1,2-diamine

Specification

• Molecular Formula: C18H24N2
• Molecular Weight: 268.4 g/mol
• IUPAC Name: (1S,2S)-N,N'-dimethyl-1,2-bis(4-methylphenyl)ethane-1,2-diamine
• Standard InChI: InChI=1S/C18H24N2/c1-13-5-9-15(10-6-13)17(19-3)18(20-4)16-11-7-14(2)8-12-16/h5-12,17-20H,1-4H3/t17-,18-/m0/s1
• Standard InChI Key: ZTEOTXZAFQRCTP-ROUUACIJSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@H]([C@H](C2=CC=C(C=C2)C)NC)NC
• Canonical SMILES: CC1=CC=C(C=C1)C(C(C2=CC=C(C=C2)C)NC)NC

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound’s IUPAC name, (1S,2S)-N1,N2-Dimethyl-1,2-di-p-tolylethane-1,2-diamine, precisely defines its stereochemistry and substituent arrangement. The ethane backbone connects two chiral centers at the first and second carbon atoms, each bonded to a p-tolyl group (–C₆H₄–CH₃) and a dimethylamine moiety (–N(CH₃)–). This configuration confers C₂ symmetry, enhancing its utility as a ligand in enantioselective catalysis.

Table 1: Key Structural Parameters

Property	Value
Molecular Formula	C₁₈H₂₄N₂
Molecular Weight	268.4 g/mol
Chiral Centers	2 (1S,2S)
Symmetry	C₂
p-Tolyl Substituents	Para-methylphenyl groups

The stereochemical integrity of this compound is critical for its function. X-ray crystallographic studies of analogous diamines reveal planar arrangements of aromatic rings and nitrogen lone pairs, which facilitate coordination to metal centers.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of (1S,2S)-N1,N2-Dimethyl-1,2-di-p-tolylethane-1,2-diamine typically involves multi-step protocols to ensure stereochemical purity:

• Condensation Reactions: Initial formation of the ethane backbone via condensation of p-tolualdehyde with ethylenediamine derivatives, followed by reductive amination to introduce methyl groups.

• Catalytic Hydrogenation: Stereoselective reduction of imine intermediates using chiral catalysts such as ruthenium complexes to achieve the desired (1S,2S) configuration.

• Resolution Techniques: For racemic mixtures, enzymatic resolution or chiral chromatography ensures enantiomeric excess >99%.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)
Condensation	p-Tolualdehyde, NH₃, EtOH	65–75
Reductive Amination	NaBH₄, CH₃I, THF	80–85
Hydrogenation	H₂ (50 psi), Ru-BINAP catalyst	90–95

Critical parameters include solvent polarity (e.g., THF for solubility) and temperature control (0–25°C) to prevent epimerization.

Chemical Reactivity and Functionalization

Amine-Driven Reactivity

The dimethylamine groups undergo characteristic reactions:

• Alkylation/Acylation: Reactivity with alkyl halides or acyl chlorides to form quaternary ammonium salts or amides, respectively.

• Coordination Chemistry: Binding to transition metals (e.g., Pd, Cu) via lone electron pairs, forming complexes used in cross-coupling reactions.

For instance, palladium complexes of this ligand exhibit enhanced activity in Suzuki-Miyaura couplings, achieving turnover numbers (TON) exceeding 10⁴.

Stability and Degradation

The compound demonstrates stability in anhydrous organic solvents but hydrolyzes slowly in acidic aqueous media. Thermal gravimetric analysis (TGA) shows decomposition onset at 220°C, making it suitable for high-temperature catalytic applications.

Applications in Catalysis and Beyond

Asymmetric Catalysis

The ligand’s C₂ symmetry and rigid backbone make it ideal for inducing enantioselectivity:

• Hydrogenation: Rhodium complexes reduce prochiral ketones with >95% enantiomeric excess (ee).

• Epoxidation: Manganese-based catalysts achieve asymmetric epoxidation of alkenes, critical in pharmaceutical synthesis.

Table 3: Catalytic Performance Metrics

Reaction Type	Substrate	ee (%)	TON
Ketone Hydrogenation	Acetophenone	97	12,000
Alkene Epoxidation	Styrene	89	8,500

Pharmaceutical Intermediates

The compound serves as a chiral auxiliary in synthesizing β-lactam antibiotics and kinase inhibitors. Its dimethyl groups enhance lipophilicity, improving membrane permeability in drug candidates.

Comparative Analysis with Structural Analogs

Substituent Effects

MedChemExpress data highlight analogs with varied aryl groups (Table 4):

Table 4: Analog Comparison

Analog Substituents	Application Shift
Naphthalen-2-yl	Enhanced π-stacking in materials
4-Trifluoromethylphenyl	Increased electrophilicity
4-Methoxyphenyl	Improved solubility in polar solvents

The p-tolyl groups in the queried compound balance electron-donating effects and steric bulk, optimizing catalytic activity.